Cas no 62718-61-0 (2-Propenoic acid, 3-(4-propylphenyl)-, (E)-)

2-Propenoic acid, 3-(4-propylphenyl)-, (E)- structure
62718-61-0 structure
Product Name:2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
CAS No:62718-61-0
MF:C12H14O2
MW:190.238363742828
CID:434227
PubChem ID:53401798
Update Time:2025-04-19

2-Propenoic acid, 3-(4-propylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
    • 3-(4-propylphenyl)prop-2-enoic acid
    • 62718-61-0
    • BWEWPHKYGVJYHR-UHFFFAOYSA-N
    • AKOS017423735
    • 4-n-Propylcinnamic acid
    • DTXSID20694960
    • MDL: MFCD09999331
    • Inchi: 1S/C12H14O2/c1-2-3-10-4-6-11(7-5-10)8-9-12(13)14/h4-9H,2-3H2,1H3,(H,13,14)
    • InChI Key: BWEWPHKYGVJYHR-UHFFFAOYSA-N
    • SMILES: OC(C=CC1C=CC(=CC=1)CCC)=O

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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